N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide

• IUPAC Name: N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C23H20N2O2S/c1-3-15-8-10-16(11-9-15)20-14-28-23(24-20)25-22(26)19-12-17-6-4-5-7-18(17)13-21(19)27-2/h4-14H,3H2,1-2H3,(H,24,25,26)
• InChI Key: QDENJOXVHWELRE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC4=CC=CC=C4C=C3OC
• Molecular Formula: C23H20N2O2S
• Molecular Weight: 388.5 g/mol

Description

N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide, also known as ET-743, is a marine-derived natural product that has been found to possess anticancer properties. ET-743 is a tetrahydroisoquinoline alkaloid that was first isolated from the Caribbean tunicate Ecteinascidia turbinata in 1984. Since then, it has been the subject of extensive scientific research due to its potential as a cancer therapy.

Scientific Research Applications

• Antibacterial and Antitubercular Properties : Thiazoles derivatives, including those containing a methoxy-naphthyl moiety, have been studied for their antibacterial and antitubercular activities. Some synthesized compounds showed moderate activity against M. tuberculosis and excellent antibacterial activity against other strains (Prasad & Nayak, 2016).

• Synthesis and Characterization : Various methods have been employed to synthesize and characterize thiazole derivatives. For instance, the synthesis of 4-(6-Methoxynaphthalen-2-yl)-2-benzyliminothiazole has been reported, with structures determined by NMR, IR, and elemental analysis (H. Ai, 2008).

• Potential Antimicrobial Agents : New types of 2-(6-methoxy-2-naphthyl)propionamide derivatives have been synthesized and shown significant antibacterial and antifungal activities, comparable to standard agents like Ampicilline and Flucanazole (Helal et al., 2013).

• Antimycobacterial Activity : Studies on N-alkoxyphenylhydroxynaphthalenecarboxamides, including derivatives similar in structure to the compound , have revealed some compounds with antimycobacterial activity comparable or higher than rifampicin, a standard antimycobacterial drug (Goněc et al., 2016).

Mechanism of Action

Target of Action

The primary targets of N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide Thiazole derivatives, which this compound is a part of, have been reported to exhibit diverse biological activities . They have been associated with antimicrobial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant activities . The specific targets would depend on the exact biological activity exhibited by this compound.

Mode of Action

The mode of action of N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide Thiazole derivatives are known to interact with their targets in a variety of ways, leading to different biological outcomes . The specific mode of action would depend on the exact biological activity exhibited by this compound.

Biochemical Pathways

The biochemical pathways affected by N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide Thiazole derivatives are known to affect a variety of biochemical pathways, leading to different downstream effects . The specific pathways affected would depend on the exact biological activity exhibited by this compound.

Result of Action

The molecular and cellular effects of N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide Thiazole derivatives are known to have a variety of effects at the molecular and cellular level . The specific effects would depend on the exact biological activity exhibited by this compound.